Cas no 1334495-28-1 (N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide)

• Product Name: N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide
• CAS No: 1334495-28-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5168679
• Update Time: 2025-06-10

N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide
• 3-Piperidin-4-yl-isoxazole-4-carboxylic acid methylamide
• 4-Isoxazolecarboxamide, N-methyl-3-(4-piperidinyl)-

• Inchi： 1S/C10H15N3O2/c1-11-10(14)8-6-15-13-9(8)7-2-4-12-5-3-7/h6-7,12H,2-5H2,1H3,(H,11,14)
• InChI Key： QNSSOJQTSJELDY-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC)=O)C(C2CCNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2

Additional information on N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide

Research Brief on N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide (CAS: 1334495-28-1)

N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide (CAS: 1334495-28-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of specific biological targets, particularly in the context of neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound's unique structural features, including the isoxazole and piperidine moieties, contribute to its ability to interact with various biological targets. Recent synthetic approaches have optimized the yield and purity of N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide, enabling more robust pharmacological evaluations. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function.

In preclinical models of neurodegenerative diseases, N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide has shown promising results. For instance, in a mouse model of Alzheimer's disease, the compound was found to reduce amyloid-beta aggregation and improve cognitive performance. These effects were attributed to its dual action as a sigma-1 receptor agonist and a mild cholinesterase inhibitor. Further mechanistic studies revealed that the compound also modulates mitochondrial function, suggesting potential applications in diseases characterized by mitochondrial dysfunction.

Beyond neurology, recent research has explored the anticancer properties of N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide. A 2024 study in Cancer Research highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those with dysregulated PI3K/AKT signaling pathways. The compound's selectivity for cancer cells over normal cells makes it a promising candidate for further development as a targeted therapy.

Despite these encouraging findings, challenges remain in the clinical translation of N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Additionally, its safety profile in long-term studies is yet to be fully elucidated. Ongoing research is focused on addressing these limitations while exploring its potential in combination therapies.

In conclusion, N-Methyl-3-(piperidin-4-yl)isoxazole-4-carboxamide (CAS: 1334495-28-1) represents a versatile scaffold with applications in multiple therapeutic areas. Its dual mechanisms of action and favorable preliminary data underscore its potential as a lead compound for drug development. Future studies should prioritize optimizing its pharmacokinetic properties and validating its efficacy in more complex disease models.